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Compound of Interest

TRIS(TRIMETHYLSILYLMETHYL)
PHOSPHINE

Cat. No.: B096055

Compound Name:

This technical support center provides essential information, troubleshooting guides, and
frequently asked questions (FAQSs) for researchers, scientists, and drug development
professionals working with tris(trimethylsilyl)phosphine. Adherence to these guidelines is critical
for ensuring laboratory safety.

Frequently Asked Questions (FAQs)
Q1: What is tris(trimethylsilyl)phosphine and why is it considered pyrophoric?

Al: Tris(trimethylsilyl)phosphine, with the chemical formula P(SiMes)s, is an organophosphorus
compound.[1] It is considered pyrophoric because it can spontaneously ignite upon contact
with air.[1][2] This reactivity is attributed to the weak, polar silicon-phosphorus (Si-P) bonds.[3]

Q2: What are the primary hazards associated with tris(trimethylsilyl)phosphine?

A2: The primary hazard is its pyrophoric nature, meaning it can catch fire spontaneously when
exposed to air. It is also highly reactive with water and other protic solvents, hydrolyzing to
produce phosphine gas (PHs), which is toxic.[4][5] Additionally, it can cause skin and eye
irritation or burns upon contact.

Q3: What immediate actions should be taken in case of a small spill?
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A3: For a small spill, immediately smother the material with a dry, inert absorbent material such
as powdered lime, dry sand, or soda ash.[2][6] Do NOT use water or a carbon dioxide fire
extinguisher, as these can react violently with the compound.[6] Keep a container of the
appropriate absorbent material within arm's reach when working with the reagent.[2]

Q4: What type of fire extinguisher should be available when working with
tris(trimethylsilyl)phosphine?

A4: A standard dry powder (ABC) type fire extinguisher is recommended for fires involving
organometallic reagents.[7][8] Class D extinguishers are suitable for combustible metal fires but
may not be appropriate for organolithium reagents.[7] Never use a water-based or carbon
dioxide extinguisher.[6]

Q5: How should tris(trimethylsilyl)phosphine be properly stored?

A5: It must be stored under an inert atmosphere, such as nitrogen or argon, in a tightly sealed
container.[9] The storage area should be cool, dry, well-ventilated, and away from heat, sparks,
and open flames. It is often recommended to store it in a freezer.

Q6: What personal protective equipment (PPE) is mandatory when handling this compound?

A6: At a minimum, a flame-resistant lab coat (e.g., Nomex), chemical splash goggles, a face
shield, and appropriate chemical-resistant gloves (such as nitrile gloves underneath neoprene
gloves) must be worn.[4][8] Avoid synthetic clothing as it can melt and cause severe burns.[7]

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Action(s)

Smoke or sparks observed at
the tip of the transfer

needle/cannula.

Minor exposure of the reagent

to air at the needle tip.

This is a common occurrence.
Have a small beaker of dry
sand readily available to
extinguish the sparks by
dipping the needle tip into the
sand.

The reagent appears cloudy or

contains solid precipitates.

Accidental exposure to
moisture or air, leading to

hydrolysis or oxidation.

Do not use the reagent. The
presence of impurities can
lead to unpredictable reactivity.
Quench the entire bottle
following the established

quenching protocol.

Difficulty in drawing the liquid

into a syringe.

Clogged needle or septum.
High viscosity of the reagent at

low temperatures.

Ensure the needle is not
clogged before use. Allow the
reagent to warm to room
temperature in a controlled
manner if it has been stored in
a freezer. Never heat the bottle

directly.

A fire occurs during handling.

Significant exposure of the
reagent to air due to a spill or

improper handling.

For small fires, use a dry
powder (ABC) fire extinguisher
or smother with dry sand or
powdered lime.[6] For larger
fires, evacuate the area and
call emergency services. Do
not use water or CO2

extinguishers.[6]

Accidental skin or eye contact.

Improper use of personal

protective equipment (PPE).

Immediately flush the affected
area with copious amounts of
water for at least 15 minutes.

For skin contact, use a safety
shower.[8] Seek immediate

medical attention.
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Quantitative Data

Physical and Reactivity Properties of Tris(trimethylsilyl)phosphine

Property Value Reference(s)
Molecular Formula CoH27PSis [4]
Molecular Weight 250.54 g/mol [4]
Appearance Colorless to light yellow liquid [6]
Melting Point 24 °C (75 °F) [4]
Boiling Point 243-244 °C (469-471 °F) [4]
Density 0.863 g/mL at 25 °C [6]

Autoignition Temperature

20 °C (68 °F)

[7]

Solubility

Reacts with water. Soluble in
pentane, hexanes, methylene
chloride, benzene, toluene,

and acetonitrile.

[4]16]

Experimental Protocols
Detailed Methodology for Safe Handling and Transfer

This protocol outlines the safe transfer of tris(trimethylsilyl)phosphine using syringe or cannula

techniques under an inert atmosphere.

1. Preparation:

e Work must be conducted in a fume hood with the sash at the lowest possible position.[4]

e Ensure a "buddy system" is in place; never work with pyrophoric materials alone.[4]

e Remove all flammable materials and clutter from the fume hood.[4]

© 2025 BenchChem. All rights reserved. 4/10

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7126026.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7126026.htm
https://elib.uni-stuttgart.de/bitstreams/5e865eea-5b05-4123-8483-5869897bbabd/download
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7126026.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7126026.htm
https://elib.uni-stuttgart.de/bitstreams/5e865eea-5b05-4123-8483-5869897bbabd/download
https://www.sigmaaldrich.com/US/en/product/aldrich/333670
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7126026.htm
https://elib.uni-stuttgart.de/bitstreams/5e865eea-5b05-4123-8483-5869897bbabd/download
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7126026.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7126026.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7126026.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Have an appropriate fire extinguisher (dry powder ABC) and a container of dry sand or
powdered lime readily accessible.[4][6]

All glassware must be oven-dried and cooled under an inert atmosphere (nitrogen or argon)
before use.[4]

Wear the mandatory PPE: flame-resistant lab coat, chemical splash goggles, face shield,
and double gloves (nitrile under neoprene).[4][8]

. Inert Atmosphere Transfer (Syringe Method for <50 mL):
Secure the reagent bottle to a stand inside the fume hood.[4]

Purge a syringe of the appropriate size with inert gas by drawing and expelling the gas at
least three times.

Puncture the septum of the reagent bottle with the inert gas-filled syringe needle.

Introduce a second needle connected to an inert gas line (with a bubbler to prevent over-
pressurization) into the septum to maintain a positive pressure of inert gas.

Slowly draw the desired volume of the liquid into the syringe. The plunger may move due to
the positive pressure.

Withdraw the syringe and immediately insert the needle into the septum of the reaction flask,
which is also under a positive pressure of inert gas.

Slowly dispense the reagent into the reaction flask.

Upon completion, rinse the syringe and needle by drawing up an inert solvent (e.g., hexane)
and expelling it into a separate flask containing an alcohol for quenching.

Detailed Methodology for Quenching and Disposal

This protocol describes the safe quenching of excess or unreacted tris(trimethylsilyl)phosphine.

1. Preparation:
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Perform the quenching procedure in a fume hood.

The reaction flask for quenching should be appropriately sized and equipped with a magnetic
stir bar and an inert gas inlet.[3]

Prepare an ice water bath to cool the reaction flask.
Wear the mandatory PPE as described in the handling protocol.
. Quenching Procedure:

Dilute the tris(trimethylsilyl)phosphine significantly with an inert, high-boiling solvent such as
heptane or toluene in the reaction flask under an inert atmosphere.

Cool the flask in the ice water bath.

While stirring vigorously, slowly add a less reactive alcohol, such as isopropanol, dropwise
via an addition funnel or syringe. The rate of addition should be controlled to prevent
excessive gas evolution and temperature increase.

After the initial vigorous reaction subsides, a more reactive alcohol like methanol can be
slowly added to ensure complete quenching.

Finally, after no more gas evolution is observed, slowly and carefully add water dropwise to
guench any remaining reactive species.

The resulting mixture should be stirred for a period to ensure the reaction is complete before
being disposed of as hazardous waste.

Visualizations
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Safe Handling and Transfer Workflow

1. Preparation
- Fume Hood & Buddy System
- Fire Safety Equipment Ready
- Dry Glassware & Inert Atmosphere
- Full PPE Donned

i

2. Transfer Setup
- Secure Reagent Bottle
- Purge Syringe/Cannula with Inert Gas

y

3. Maintain Inert Atmosphere
- Positive Pressure of N2 or Ar

Y

4. Reagent Withdrawal
- Slowly draw liquid into syringe

Y

5. Dispense Reagent
- Transfer to reaction flask

Y

6. Cleanup
- Quench syringe/cannula in alcohol

Click to download full resolution via product page

Caption: Workflow for the safe handling and transfer of pyrophoric tris(trimethylsilyl)phosphine.
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Quenching Protocol for Tris(trimethylsilyl)phosphine

Start: Excess Reagent

'

1. Dilute with Inert Solvent
(e.g., Toluene) under N2

'

2. Cool to 0°C
(Ice Water Bath)

'

3. Slow Dropwise Addition
of Isopropanol

'

4. Slow Dropwise Addition
of Methanol

'

5. Cautious Dropwise Addition
of Water

'

6. Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step procedure for safely quenching tris(trimethylsilyl)phosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimethylsilylmethyl-phosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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